Cas no 954071-81-9 (N-(3,4-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide)

• Product Name: N-(3,4-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide
• CAS No: 954071-81-9
• MF: C₂₂H₂₇N₃O₄
• MW: 397.467485666275
• CID: 5791746
• PubChem ID: 16891602
• Update Time: 2025-06-14

N-(3,4-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethoxyphenyl)-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]oxamide
• N1-(3,4-dimethoxyphenyl)-N2-(4-(pyrrolidin-1-yl)phenethyl)oxalamide
• F5021-0392
• 954071-81-9
• N-(3,4-dimethoxyphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
• AKOS024490768
• CCG-296959
• N-(3,4-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide

• Inchi： 1S/C22H27N3O4/c1-28-19-10-7-17(15-20(19)29-2)24-22(27)21(26)23-12-11-16-5-8-18(9-6-16)25-13-3-4-14-25/h5-10,15H,3-4,11-14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： NYANPUFLTWRWJW-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=C(C=1)OC)OC)=O)NCCC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 397.20015635g/mol
• Monoisotopic Mass: 397.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.9Ų

Additional information on N-(3,4-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide (CAS No. 954071-81-9)

The compound N-(3,4-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide, identified by its CAS No. 954071-81-9, is a specialized organic molecule with a unique structural framework. This diamide derivative features a 3,4-dimethoxyphenyl group and a pyrrolidin-1-ylphenylethyl moiety, making it a subject of interest in pharmaceutical and biochemical research. Its complex structure suggests potential applications in drug discovery, particularly in targeting specific receptors or enzymes. Researchers are increasingly exploring its properties due to its modular design, which allows for structural optimization.

In recent years, the demand for novel small-molecule compounds like 954071-81-9 has surged, driven by advancements in high-throughput screening and computational chemistry. The compound's ethanediamide backbone is particularly noteworthy, as it mimics natural peptide bonds, enabling interactions with biological targets. This has led to inquiries about its potential role in neurodegenerative disease research or metabolic modulation, topics frequently searched in scientific databases. Its pyrrolidine component, a common motif in bioactive molecules, further enhances its relevance in medicinal chemistry.

The synthesis of N-(3,4-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide involves multi-step organic reactions, including amide coupling and aromatic substitutions. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structure—keywords often associated with quality control in pharmaceutical forums. Given its dimethoxy and pyrrolidinyl functionalities, the compound exhibits moderate polarity, influencing its solubility and bioavailability, key factors in drug formulation discussions.

From an industrial perspective, CAS No. 954071-81-9 is cataloged as a research chemical, primarily supplied to academic and R&D institutions. Its niche application spectrum aligns with trending searches for "targeted therapy scaffolds" and "structure-activity relationship (SAR) studies." Notably, the compound's stability under ambient conditions makes it suitable for long-term storage, a practical advantage highlighted in laboratory supply queries.

Ongoing studies focus on derivatizing this compound to enhance its selectivity or potency. For instance, modifying the pyrrolidin-1-yl group could yield analogs with improved blood-brain barrier permeability, a hot topic in CNS drug development. Such explorations resonate with frequent search terms like "bioisosteric replacement" and "lead optimization," underscoring the compound's versatility in drug design pipelines.

In summary, N-(3,4-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide represents a promising scaffold in modern chemistry. Its structural features and potential applications align with contemporary research trends, addressing common inquiries about molecular docking, pharmacophore modeling, and preclinical candidate selection. As scientific interest grows, this compound may emerge as a cornerstone in developing next-generation therapeutics.